Cas no 105643-09-2 (Acetic Acid;3-(4-methylphenyl)prop-2-en-1-ol)

• Product name: Acetic Acid;3-(4-methylphenyl)prop-2-en-1-ol
• CAS No: 105643-09-2
• MF: C₁₀H₁₂O^.C₂H₄O₂
• MW: 208.25364
• CID: 1158775
• PubChem ID: 71333693

Acetic Acid;3-(4-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• ACMC-20m8nz
• Essigsaeure-(4-methyl-cinnamylester)
• CTK0G5044
• p-methylcinnamyl acetate
• acetic acid-(4-methyl-cinnamyl ester)
• 4-methylcinnamyl acetate
• 3-Acetoxy-1-p-tolyl-propen-(1)
• (4-Methyl-cinnamyl)-acetat
• 2-Propen-1-ol, 3-(4-methylphenyl)-, acetate
• 3-(4-methylphenyl)prop-2-enyl acetate
• acetic acid,3-(4-methylphenyl)prop-2-en-1-ol
• 3-(4-methylphenyl)prop-2-en-1-ol
• acetic acid
• DTXSID40761906
• 105643-09-2
• Acetic acid--3-(4-methylphenyl)prop-2-en-1-ol (1/1)
• Acetic Acid;3-(4-methylphenyl)prop-2-en-1-ol

• Inchi： InChI=1S/C10H12O.C2H4O2/c1-9-4-6-10(7-5-9)3-2-8-11;1-2(3)4/h2-7,11H,8H2,1H3;1H3,(H,3,4)
• InChI Key： ZACVWAALOWQFBC-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C=CCO.CC(=O)O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53